Cas no 1090811-32-7 (N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide
• CAS No: 1090811-32-7
• MF: C₂₂H₂₈N₂O₂S
• MW: 384.534924507141
• CID: 6543002
• PubChem ID: 36575318
• Update Time: 2025-06-27

N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1090811-32-7
• Z56149422
• EN300-26582729
• N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide

• Inchi： 1S/C22H28N2O2S/c1-24(21-13-6-3-7-14-21)18-20-12-8-9-15-22(20)23-27(25,26)17-16-19-10-4-2-5-11-19/h2,4-5,8-12,15-17,21,23H,3,6-7,13-14,18H2,1H3/b17-16+
• InChI Key： XEVUPYUTMVCAOT-WUKNDPDISA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1=CC=CC=C1CN(C)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 384.18714931g/mol
• Monoisotopic Mass: 384.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 57.8Ų

Additional information on N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide

N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide: A Comprehensive Overview

The compound N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide (CAS No. 1090811-32-7) is a highly specialized organic compound with a complex structure that combines aromatic, amine, and sulfonamide functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structure-function relationships, making it a subject of interest for both academic and industrial research.

The molecular structure of N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide is characterized by a phenyl group attached to a sulfonamide moiety, which is further connected to a cyclohexylmethylamine substituent. This arrangement creates a molecule with a high degree of structural complexity, which is reflected in its diverse chemical reactivity and biological activity. The sulfonamide group, in particular, is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in drug design and polymer chemistry.

Recent studies have explored the potential of this compound as a building block for advanced materials. For instance, researchers have investigated its role in the synthesis of novel polymeric materials with enhanced thermal stability and mechanical properties. The cyclohexylmethylamine substituent has been shown to impart flexibility to the polymer backbone, while the sulfonamide group contributes to cross-linking and improved durability. These findings highlight the compound's versatility and its potential for use in high-performance materials.

In the pharmaceutical industry, N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide has been studied as a lead compound for drug development. Its ability to interact with biological targets through multiple functional groups makes it an attractive candidate for designing drugs with high specificity and efficacy. For example, recent research has focused on its potential as an inhibitor of certain enzymes involved in metabolic disorders. Computational docking studies have revealed promising binding affinities, suggesting that this compound could serve as a foundation for developing new therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the sulfonamide group through nucleophilic substitution reactions and the introduction of the cyclohexylmethylamine substituent via reductive amination. The optimization of reaction conditions has significantly improved the yield and purity of the final product, making it more accessible for large-scale production.

From an environmental perspective, the stability and biodegradability of N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide have been evaluated in recent studies. These investigations have shown that the compound exhibits moderate biodegradability under aerobic conditions, with key degradation pathways involving hydrolysis of the sulfonamide group. Understanding these processes is crucial for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, N-(2-{[cyclohexyl(methyl)amino]methyl}phenyl)-2-phenylethene-1-sulfonamide (CAS No. 1090811-32-7) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for innovation in materials science, pharmacology, and beyond. As research continues to uncover new insights into its properties and functionalities, this compound is likely to play an increasingly important role in both academic and industrial settings.